(2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane

• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: (2S,5R)-2-(bromomethyl)-5-(3-nitrophenyl)oxane
• InChI: InChI=1S/C12H14BrNO3/c13-7-12-5-4-10(8-17-12)9-2-1-3-11(6-9)14(15)16/h1-3,6,10,12H,4-5,7-8H2/t10-,12-/m0/s1
• InChI Key: GJEDBGLRTSEOLK-JQWIXIFHSA-N
• Isomeric SMILES: C1C[C@H](OC[C@H]1C2=CC(=CC=C2)[N+](=O)[O-])CBr
• Canonical SMILES: C1CC(OCC1C2=CC(=CC=C2)[N+](=O)[O-])CBr

Description

(2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is a chiral oxane (tetrahydropyran) derivative featuring a bromomethyl group at the 2-position and a 3-nitrophenyl substituent at the 5-position. The bromomethyl group acts as a reactive handle for nucleophilic substitution, while the nitro group enhances electron-withdrawing effects, influencing stability and directing further chemical modifications .

Biological Activity

The compound (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is a chiral organic molecule notable for its unique stereochemistry and functional groups, particularly the bromomethyl and nitrophenyl substituents. This structure suggests potential biological activity, which has garnered interest in medicinal chemistry and drug discovery. This article delves into the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

• Molecular Formula : C$_{12}$H$_{12}$BrN$_{1}$O$_{2}$
• Molecular Weight : Approximately 300.15 g/mol
• Functional Groups : Bromomethyl and nitrophenyl groups contribute to its reactivity and potential interactions with biological targets.

The presence of the nitrophenyl group indicates possible interactions with enzymes or receptors, which can lead to various biological effects including anti-inflammatory and anticancer activities.

Synthesis

The synthesis of (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane typically involves multi-step organic reactions that allow for selective introduction of functional groups while preserving the desired stereochemistry. Common methods include:

• Bromination of precursors to introduce the bromomethyl group.
• Nitration reactions to incorporate the nitrophenyl substituent.
• Cyclization processes to form the oxane structure.

Enzyme Interaction Studies

Research indicates that compounds with similar structures can act as enzyme inhibitors or receptor modulators. Interaction studies involving (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane focus on its binding affinity with biological targets using techniques such as:

• Surface Plasmon Resonance (SPR)
• Molecular Docking Simulations

These studies help elucidate the compound's mechanism of action and therapeutic potential .

Case Studies

• Anticancer Activity : A study evaluated the effect of compounds similar to (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane on human cancer cell lines. The results indicated significant cytotoxic effects against various cancer types, suggesting potential as an anticancer agent .
• Anti-inflammatory Effects : Another investigation focused on the anti-inflammatory properties of related compounds. The results demonstrated inhibition of COX-2 enzyme activity, indicating that (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane may possess similar properties .

Data Table: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (μM)	Reference
(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane	Anti-inflammatory	0.024
4-Arylidene-oxazol-5(4H)-ones	Analgesic	0.019
4-(N,N-Dimethylaminobenzylidene)	COX-2 Inhibition	0.05

The biological activity of (2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane is likely due to its ability to interact with specific molecular targets:

• The bromomethyl group enhances reactivity and selectivity in biological systems.
• The nitro group can influence binding affinity to molecular targets, potentially modulating various biochemical pathways .

Comparison with Similar Compounds

(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane

Structural Similarities :

• Shares the oxane backbone and (2S,5R) configuration.
• Bromomethyl group at position 2.

Key Differences :

• Substituent : 3-Fluorophenyl vs. 3-nitrophenyl.
• Electronic Effects : Fluorine is weakly electron-withdrawing, whereas the nitro group is strongly electron-withdrawing. This difference impacts reactivity in electrophilic substitution or catalytic processes.
• Molecular Weight : 273.14 g/mol (fluoro) vs. ~316.15 g/mol (nitro) .

[(2S,5R)-5-(3-Nitrophenyl)oxan-2-yl]methanol

Structural Similarities :

• Identical oxane core and 3-nitrophenyl group.
• (2S,5R) stereochemistry.

Key Differences :

• Functional Group : Hydroxymethyl vs. bromomethyl.
• Reactivity : The hydroxyl group is less reactive in nucleophilic substitutions compared to bromine.
• Molecular Weight: 237.25 g/mol (methanol) vs. 316.15 g/mol (bromomethyl) .

Glycosidic Oxane Derivatives (e.g., (2R,3R,4S,5S,6R)-2-Octoxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol)

Structural Similarities :

• Oxane ring system.

Key Differences :

• Substituents : Multiple hydroxyl and glycosidic groups vs. bromomethyl and nitrophenyl.
• Polarity : Glycosidic derivatives are highly polar due to hydroxyl groups, whereas the nitro-bromomethyl compound is lipophilic.

Data Table: Comparative Analysis of Key Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Reactivity Profile	Key Applications
(2S,5R)-2-(Bromomethyl)-5-(3-nitrophenyl)oxane	C₁₂H₁₄BrNO₄	316.15	Bromomethyl, 3-Nitrophenyl	High (nucleophilic substitution)	Asymmetric synthesis, intermediates
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane	C₁₂H₁₄BrFO	273.14	Bromomethyl, 3-Fluorophenyl	Moderate	Catalysis, stable intermediates
[(2S,5R)-5-(3-Nitrophenyl)oxan-2-yl]methanol	C₁₂H₁₅NO₄	237.25	Hydroxymethyl, 3-Nitrophenyl	Low (requires activation for reactions)	Precursor synthesis
Glycosidic oxane derivative (from )	C₁₉H₃₄O₁₄	522.47	Octoxy, trihydroxyoxane	High (biological interactions)	Metabolite profiling

Research Findings and Mechanistic Insights

• Stereochemical Impact : The (2S,5R) configuration in oxane derivatives influences catalytic efficiency. For example, in epoxidation reactions, similar chiral oxanes show enantiomeric excess (e.e.) values up to 99.5% with optimal substituents .
• Substituent Effects : Nitro groups enhance electrophilic aromatic substitution rates compared to fluorine. This is critical in designing intermediates for pharmaceuticals or agrochemicals.
• Synthetic Utility : Bromomethyl groups enable cross-coupling or alkylation reactions, as seen in the synthesis of sulfonamides ().